Cas no 20166-75-0 (2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-)

2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]- structure
20166-75-0 structure
Product Name:2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-
CAS No:20166-75-0
MF:C10H20N2O
MW:184.278602600098
CID:284852
PubChem ID:88388
Update Time:2025-04-19

2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-
    • N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide
    • 243-554-0
    • N-[3-(Dimethylamino)-2,2-dimethylpropyl]acrylamide
    • EINECS 243-554-0
    • NS00026537
    • DTXSID90173999
    • N-(3-(Dimethylamino)-2,2-dimethylpropyl)acrylamide
    • N-(3-dimethylamino-2,2-dimethylpropyl)-acrylamide
    • ZZSGYARVLIMPBM-UHFFFAOYSA-N
    • N-(3-dimethylamino-2,2-dimethylpropyl)acrylamide
    • N-(N',N',2,2-tetramethyl-3-aminopropyl)acrylamide
    • SCHEMBL1423564
    • 20166-75-0
    • Inchi: 1S/C10H20N2O/c1-6-9(13)11-7-10(2,3)8-12(4)5/h6H,1,7-8H2,2-5H3,(H,11,13)
    • InChI Key: ZZSGYARVLIMPBM-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NCC(C)(C)CN(C)C

Computed Properties

  • Exact Mass: 184.1577
  • Monoisotopic Mass: 184.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.912
  • Boiling Point: 305.6°C at 760 mmHg
  • Flash Point: 138.6°C
  • Refractive Index: 1.461
  • PSA: 32.34
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